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Compound of Interest

Compound Name: Disperse Violet 1

Cat. No.: B121737

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Violet 1, chemically known as 1,4-diaminoanthraquinone, is a synthetic dye
belonging to the anthraquinone class. Its vibrant violet hue and stability make it a compound of
interest in various industrial applications, including textiles and plastics. For researchers,
scientists, and professionals in fields such as drug development, understanding the solubility of
Disperse Violet 1 in a range of organic solvents is crucial for its application in experimental
assays, as a staining agent, or as a model compound in formulation studies. This technical
guide provides a comprehensive overview of the known solubility of Disperse Violet 1, detailed
experimental protocols for its determination, and a workflow for solubility assessment.

Core Physicochemical Properties of Disperse Violet
1
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Property Value Reference

) 1,4-diaminoanthracene-9,10-
Chemical Name

dione
Synonyms C.l. 61100, Solvent Violet 11 [1]
CAS Number 128-95-0
Molecular Formula C14H10N202
Molecular Weight 238.24 g/mol
Appearance Dark violet to black powder [2]
Melting Point 265-269 °C (decomposes) [3]

Quantitative Solubility Data

The solubility of Disperse Violet 1 varies significantly across different organic solvents, a
critical consideration for its use in solution-based applications. The following table summarizes
the available quantitative and qualitative solubility data.
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Chemical - Temperature
Solvent Solubility Reference
Formula (°C)
Water H20 0.16 mg/L 20 [4]
Ethanol C2HsOH 0.1% (w/w) Not Specified [4]
Dimethyl
Sulfoxide (CH3)2S0O 9% (w/w) Not Specified [4]
(DMSO0)
Acetone C3HeO Soluble Not Specified [5][6]
Benzene CeHs Soluble Not Specified [3][6]
Pyridine CsHsN Soluble Not Specified [2][3]
Aniline (hot) CeHsNH:2 Slightly Soluble Not Specified [2][3]
Linseed Qil N/A Soluble Not Specified [718]
Nitrobenzene CeHsNO2 Soluble Not Specified [1]

Experimental Protocol: Determination of Solubility
via UV-Vis Spectroscopy

The following protocol outlines a reliable method for the quantitative determination of Disperse
Violet 1 solubility in an organic solvent of interest, adapted from methodologies used for similar
anthraquinone derivatives.

Objective: To determine the saturation solubility of Disperse Violet 1 in a specific organic
solvent at a controlled temperature.

Materials:
o Disperse Violet 1 (high purity)
» Organic solvent of choice (analytical grade)

e Volumetric flasks (various sizes)
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Pipettes

Syringe filters (0.45 pum, solvent-compatible)

UV-Vis spectrophotometer

Thermostatically controlled shaker or water bath

Analytical balance
Procedure:
o Preparation of a Saturated Solution:

o Add an excess amount of Disperse Violet 1 to a known volume of the organic solvent in a
sealed container. The excess solid should be clearly visible.

o Place the container in a thermostatically controlled shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached.

o Sample Filtration:

o After the equilibration period, allow the solution to stand undisturbed for a short time to
allow the excess solid to settle.

o Carefully draw a sample of the supernatant using a syringe and immediately filter it
through a 0.45 pm syringe filter to remove all undissolved particles. This step is critical to
prevent scattering effects during spectrophotometric analysis.

o Preparation of Standard Solutions and Calibration Curve:

o Prepare a stock solution of Disperse Violet 1 in the same organic solvent with a known
concentration.
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o From the stock solution, prepare a series of standard solutions of decreasing
concentrations through serial dilution.

o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) for Disperse Violet 1 in the chosen solvent.

o Plot a calibration curve of absorbance versus concentration. The curve should be linear
and pass through the origin (or be corrected for a blank).

o Absorbance Measurement of the Saturated Solution:

o Dilute the filtered saturated solution with a known volume of the solvent to bring its
absorbance within the linear range of the calibration curve.

o Measure the absorbance of the diluted solution at Amax.
» Calculation of Solubility:

o Using the equation of the line from the calibration curve, determine the concentration of
the diluted saturated solution.

o Multiply this concentration by the dilution factor to obtain the concentration of the original
saturated solution. This value represents the solubility of Disperse Violet 1 in the solvent
at the specified temperature.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b121737?utm_src=pdf-body
https://www.benchchem.com/product/b121737?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121737?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Result
Re

Determine solubility eport solubilty
(apply dilution factor) (9. gL or molL)

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of Disperse Violet 1.

Logical Relationships in Solubility Determination
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Caption: Key factors influencing the determination of solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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